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Compound of Interest

Compound Name: 4,5-Dimethylthiazole-2-thiol

Cat. No.: B054255 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4,5-Dimethylthiazole-2-thiol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

4,5-Dimethylthiazole-2-thiol (CAS No. 5351-51-9). The information is compiled from various

safety data sheets (SDS) and chemical information sources to ensure a thorough guide for

laboratory and research professionals.

Chemical Identification
Proper identification is the first step in chemical safety.

Identifier Value

Chemical Name 4,5-Dimethylthiazole-2-thiol[1][2]

CAS Number 5351-51-9[1][2][3]

Molecular Formula C5H7NS2[1][2][3][4]

Molecular Weight 145.25 g/mol [2][3][4]

EINECS Number 226-327-0[1][3]

Synonyms 4,5-Dimethyl-1,3-thiazole-2-thiol
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Hazard Identification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 4,5-Dimethylthiazole-2-thiol is classified with the following hazards.[1]

GHS Classification Hazard Statement Signal Word Pictogram

Skin Irritation,

Category 2

H315: Causes skin

irritation[1][5][6]
Warning[1][2]

Serious Eye Irritation,

Category 2A

H319: Causes serious

eye irritation[1][5][6]
Warning[1][2]

Specific target organ

toxicity — single

exposure, Category 3

H335: May cause

respiratory irritation[1]

[5][6]

Warning[1][2]

Acute Toxicity, Oral,

Category 4

H302: Harmful if

swallowed[2]
Warning[1][2]

Precautionary Statements: A comprehensive list of precautionary statements is provided for

safe handling and emergency response.
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Type Statement Code Statement Text

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[1][5][6]

P264
Wash skin thoroughly after

handling.[1][5][6]

P271
Use only outdoors or in a well-

ventilated area.[1][5][6]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1][5]

[6]

Response P302 + P352
IF ON SKIN: Wash with plenty

of water.[1][5][6]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[1][5]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][5][6]

P312

Call a POISON

CENTER/doctor if you feel

unwell.[1]

P332 + P313

If skin irritation occurs: Get

medical advice/attention.[1][5]

[6]

P337 + P313

If eye irritation persists: Get

medical advice/attention.[1][5]

[6]
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P362 + P364
Take off contaminated clothing

and wash it before reuse.[1]

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[1][5][6]

P405 Store locked up.[1][5][6]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[1][5][6]

Physical and Chemical Properties
Property Value

Appearance Solid / Powder[1][4]

Melting Point 166-168 °C[2]

Purity ≥97%[4]

Note: Detailed data on properties like boiling point and density for 4,5-Dimethylthiazole-2-thiol
are not consistently available across safety data sheets.

Safe Handling and Storage
Precautions for Safe Handling:

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Use only in well-ventilated areas, such as a fume hood.[1][7]

Wash hands and any exposed skin thoroughly after handling.[7]

Keep away from foodstuffs, beverages, and feed.[8]
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Conditions for Safe Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][5][7]

Store locked up.[1][5]

A recommended storage temperature is between 2 - 8 °C.[5][6]

Incompatible materials include strong oxidizing agents, strong acids, and strong bases.[9]

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment should be used.

Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) standards.[7][10]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and clothing to prevent skin exposure.

Gloves must be inspected prior to use.[7]

Respiratory Protection

For operations generating dust, a NIOSH-

approved P3 particle respirator is

recommended. Ensure adequate ventilation.[6]

Hygiene Measures

Immediately change contaminated clothing.

Apply preventive skin protection. Wash hands

and face after working with the substance.[6]

First-Aid Measures
The following diagram outlines the immediate steps to be taken in case of accidental exposure.
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Exposure Event

First-Aid Response by Route Immediate Actions & Medical Advice

Exposure to
4,5-Dimethylthiazole-2-thiol

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to Fresh Air [1, 4]

Remove contaminated clothing.
Wash skin with soap & water.

 [1, 4]

Rinse cautiously with water
for at least 15 minutes.

 [1, 4]

Rinse mouth with water.
Do NOT induce vomiting.

 [1]

Seek Immediate
Medical Attention

If breathing is difficult
or symptoms persist [1]

If irritation occurs [1]

Remove contact lenses.
If irritation persists [1]

Click to download full resolution via product page

Caption: First-aid procedures for exposure to 4,5-Dimethylthiazole-2-thiol.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][6]

Specific Hazards from the Chemical: Combustion may produce toxic fumes, including carbon

oxides (CO, CO2) and sulfur oxides (SOx).[5]

Special Protective Equipment for Firefighters: Wear a self-contained breathing apparatus

(SCBA) and full protective gear to prevent contact with skin and eyes.[1][5]

Accidental Release Measures
A systematic approach is crucial for managing spills safely and effectively.
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Spill Detected

Ensure Adequate Ventilation
Evacuate non-essential personnel [1]

Ensure Proper PPE is Worn
(Gloves, Goggles, Respirator)

Contain Spillage
Prevent entry into drains [1, 3]

Clean Up Spill
Sweep up solid material without creating dust.
Use inert absorbent material for liquids. [1, 6]

Collect Waste
Place in a suitable, closed, and

labeled container for disposal. [1]

Decontaminate Area
Clean the affected area thoroughly.

Dispose of Waste
Follow local, state, and federal regulations. [1]

Click to download full resolution via product page

Caption: Workflow for handling an accidental release of 4,5-Dimethylthiazole-2-thiol.
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Personal Precautions:

Use personal protective equipment as outlined in Section 5.[1]

Avoid breathing dust and vapors.[1]

Evacuate personnel to safe areas and ensure adequate ventilation.[1][6]

Environmental Precautions:

Prevent further leakage or spillage if it is safe to do so.[1]

Do not allow the product to enter drains, as discharge into the environment must be avoided.

[1]

Methods for Containment and Cleaning Up:

For solid spills, pick up and arrange for disposal without creating dust. Sweep up and shovel

the material.[1]

Keep the collected material in suitable, closed containers for disposal.[1][7]

Toxicity Information
Detailed toxicological studies for 4,5-Dimethylthiazole-2-thiol are not widely available in the

provided search results. The GHS classification indicates it is harmful if swallowed and causes

skin, eye, and respiratory irritation.[1][2] Users should handle the compound as a potentially

hazardous substance at all times. For a related compound, 2,4-Dimethyl-5-Acetyl Thiazole, an

oral LD50 of 100 mg/kg (ATE) was noted, indicating high toxicity.[8] However, this data should

be used with caution as it is not for the specific compound in question.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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